Cas no 1000576-31-7 (5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide)

• Product Name: 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide
• CAS No: 1000576-31-7
• MF: C₁₂H₈Cl₂N₄O₂S₂
• MW: 375.253517150879
• CID: 3157640
• PubChem ID: 26598876
• Update Time: 2025-06-07

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide
• 5,7-Dichloro-N-(p-tolyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide
• 5,7-dichloro-N-(4-methylphenyl)-[1,3]thiazolo[4,5-d]pyrimidine-2-sulfonamide
• 1000576-31-7

• MDL： MFCD09877985
• Inchi： 1S/C12H8Cl2N4O2S2/c1-6-2-4-7(5-3-6)18-22(19,20)12-17-10-8(21-12)9(13)15-11(14)16-10/h2-5,18H,1H3
• InChI Key： WUURLFISTZOQEG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.9465732Da
• Monoisotopic Mass: 373.9465732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 121Ų

Additional information on 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide

Introduction to 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide (CAS No. 1000576-31-7)

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide, with the CAS number 1000576-31-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide consists of a thiazolopyrimidine core with two chlorine substituents at the 5 and 7 positions and a sulfonic acid group attached to the 2-position. The amide linkage to the 4-methylphenyl group further enhances its pharmacological profile. This intricate structure provides a robust foundation for exploring its potential as a lead compound in drug discovery.

Recent studies have highlighted the significant biological activities of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide. One notable area of research is its antiviral properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronavirus. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable candidate for developing antiviral therapies.

In addition to its antiviral activity, 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide has shown promising anticancer properties. Research conducted at the National Cancer Institute revealed that this compound selectively targets and inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The selective cytotoxicity observed in these studies suggests that it may have a favorable therapeutic index, reducing potential side effects in clinical applications.

The anti-inflammatory potential of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide has also been explored. In vitro studies have shown that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide have been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Oral bioavailability is moderate to high, and it exhibits good stability in plasma and tissues. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are investigating various prodrug strategies to improve the solubility and bioavailability of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide. Prodrug approaches can also help reduce toxicity and improve patient compliance. For instance, ester prodrugs have been synthesized to enhance water solubility while maintaining the active form upon metabolism in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-methylphenyl)amide (CAS No. 1000576-31-7) is a multifaceted compound with diverse biological activities that hold significant promise for various therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.